Buthiuron
Description
Historical Trajectory and Contextual Significance in Herbicide Development
The development of chemical herbicides gained significant momentum after 1945, marking a rapid advancement in the chemical era of agriculture researchgate.net. Early efforts in weed control involved simple industrial chemicals, but the post-World War II era saw the introduction of synthetic organic herbicides that transformed agricultural practices researchgate.netbritannica.com. The discovery and development of substituted urea (B33335) herbicides began shortly after the end of WWII researchgate.net. These compounds, including buthiuron, became part of a diverse array of herbicides with different modes of action developed to address various weed challenges awsjournal.org. The introduction of selective herbicides, such as the phenoxyacetic acid herbicides like 2,4-D, in the late 1940s, was a major breakthrough, allowing for the control of broadleaved weeds in certain crops without significant harm researchgate.netbritannica.com. Substituted urea herbicides followed, representing another class of chemicals contributing to the evolving landscape of weed management researchgate.netcal-ipc.org. While specific historical details solely on this compound's initial development are limited in the provided results, its classification within the substituted urea group places it within this post-WWII trajectory of synthetic herbicide innovation researchgate.netcal-ipc.org. This compound is noted as an obsolete urea herbicide, suggesting its use may have been discontinued, potentially due to factors like the availability of newer compounds or environmental considerations herts.ac.uk.
Evolution of Research Perspectives on Substituted Urea Herbicides
Research into substituted urea herbicides has evolved significantly since their introduction. Initially, the focus was likely on their efficacy in controlling weeds. Substituted ureas, along with s-triazines and anilides, account for a substantial portion of the world pesticide trade, although environmental studies on substituted ureas and anilides have been less extensive compared to persistent organic pollutants or s-triazines, partly due to methodological challenges core.ac.uk. Early research identified substituted ureas as inhibitors of photosynthesis, specifically by blocking electron transfer in Photosystem II (PSII) cal-ipc.orghracglobal.com. This mechanism of action became a key area of study hracglobal.com. Over time, research perspectives expanded to include the environmental fate and behavior of these herbicides, such as leaching potential in different soil types researchgate.net. Studies have also investigated the development of weed resistance to substituted urea herbicides, identifying mechanisms such as enhanced metabolism as a factor in resistance in certain weed biotypes hracglobal.com. This evolution reflects a broader shift in agro-environmental science to understand not only the effectiveness of pesticides but also their persistence, mobility, and the biological responses they elicit in target and non-target organisms awsjournal.orgcore.ac.ukresearchgate.net.
Scope and Objectives of Academic Inquiry into this compound
Academic inquiry into this compound, within the scope of agro-environmental science, would encompass several key objectives. Given that this compound is described as an obsolete herbicide, current academic inquiry might focus on its historical significance, its environmental legacy, or comparative studies with newer herbicides. Objectives could include:
Understanding its historical role: Examining its period of use, the weed species it targeted, and its impact on agricultural practices during that time researchgate.net.
Investigating environmental fate and behavior: Despite being obsolete, research might explore its persistence, degradation pathways, and potential for environmental contamination, drawing parallels or contrasts with other substituted urea herbicides core.ac.ukresearchgate.net.
Analyzing mechanisms of action and resistance: Further elucidating how this compound inhibited photosynthesis and studying any documented cases of weed resistance specific to this compound or cross-resistance with other PSII inhibitors hracglobal.com.
Comparative studies: Using this compound as a reference point to compare the properties, efficacy, and environmental profiles of newer herbicide compounds cambridge.org.
Methodological development: Research into this compound, particularly regarding its detection and measurement in environmental matrices, could contribute to developing analytical techniques applicable to other similar compounds core.ac.uk.
Academic inquiry in agro-environmental science generally aims to understand the complex interactions within agricultural ecosystems to promote sustainable practices and minimize negative environmental impacts obihiro.ac.jpnaro.go.jpaes.org.cnresearchgate.net. Therefore, research involving this compound, even as an obsolete compound, aligns with these broader objectives by providing historical context and contributing to the understanding of herbicide behavior and impact in the environment. Academic inquiry is fundamentally driven by asking questions and exploring ideas through research and analysis augusta.eduoup.comcityu.edu.
Structure
2D Structure
3D Structure
Properties
CAS No. |
30043-55-1 |
|---|---|
Molecular Formula |
C9H16N4O3S2 |
Molecular Weight |
292.4 g/mol |
IUPAC Name |
1-(5-butylsulfonyl-1,3,4-thiadiazol-2-yl)-1,3-dimethylurea |
InChI |
InChI=1S/C9H16N4O3S2/c1-4-5-6-18(15,16)9-12-11-8(17-9)13(3)7(14)10-2/h4-6H2,1-3H3,(H,10,14) |
InChI Key |
JIGPTDXPKKMNCN-UHFFFAOYSA-N |
SMILES |
CCCCS(=O)(=O)C1=NN=C(S1)N(C)C(=O)NC |
Canonical SMILES |
CCCCS(=O)(=O)C1=NN=C(S1)N(C)C(=O)NC |
Other CAS No. |
30043-55-1 |
Origin of Product |
United States |
Biochemical and Molecular Mechanisms of Action in Photosynthetic Organisms
Elucidation of Photosystem II Inhibition Pathways
The primary mechanism by which Buthiuron inhibits PSII involves binding to a specific site within the complex, thereby blocking electron flow. This disruption has cascading effects on the entire photosynthetic apparatus.
This compound, like other PSII inhibiting herbicides, binds to the plastoquinone (B1678516) B (QB) binding site on the D1 protein of the PSII reaction center. publications.qld.gov.au This binding is competitive with the native electron acceptor, plastoquinone, preventing its stable binding and subsequent reduction. nih.gov The D1 protein is a rapidly turning-over subunit of PSII, and mutations in its gene (psbA) can affect herbicide binding and electron transfer efficiency. nih.govnih.gov Studies involving site-specific mutagenesis of the D1 protein have helped to distinguish between the binding sites of plastoquinone and various herbicides, revealing specific interactions between amino acid residues in D1 and the bound molecules. nih.gov
The binding of this compound to the QB site on the D1 protein effectively blocks the transfer of electrons from the primary quinone acceptor (QA) to plastoquinone (QB). nih.gov In healthy photosynthesis, electrons are sequentially passed from QA to QB, which then becomes reduced and participates in the plastoquinone pool. nih.gov By occupying the QB binding site, this compound prevents this crucial electron transfer step. This blockage causes an accumulation of electrons on the QA side of PSII, leading to a cascade of detrimental events. The over-reduction of QA can result in charge recombination reactions within PSII, which can lead to the formation of triplet chlorophyll (B73375) states. wikipedia.org
The inhibition of electron transport at PSII by this compound has profound downstream consequences for the plant. The blockage of electron flow disrupts the generation of ATP and NADPH, the energy and reducing power required for the Calvin cycle and subsequent carbon fixation. publications.qld.gov.au This immediately halts the conversion of carbon dioxide into glucose. publications.qld.gov.au
Furthermore, the accumulation of excitation energy within PSII due to the blocked electron transport chain leads to increased production of reactive oxygen species (ROS), such as singlet oxygen, superoxide, and hydrogen peroxide. publications.qld.gov.au These highly reactive molecules can cause oxidative damage to various cellular components, including lipids, proteins, and nucleic acids, leading to membrane damage, enzyme inactivation, and ultimately, cell death. publications.qld.gov.auresearchgate.net The physiological disruptions manifest as visible injury symptoms such as chlorosis (yellowing of leaves) and necrosis (tissue death), and a significant reduction in plant growth. researchgate.net
Impact on Electron Transport Chain Dynamics
Comparative Analysis of this compound’s Mode of Action with Other PSII Inhibitors
This compound belongs to a class of herbicides that inhibit PSII by binding to the QB site of the D1 protein. Other herbicides in this class include diuron (B1670789), atrazine, hexazinone, metribuzin, and simazine, although they may belong to different chemical classes (e.g., phenylureas, triazines, triazinones, and uracils). vliz.bejcu.edu.au Despite these structural differences, their shared mode of action at the QB site leads to similar inhibitory effects on photosynthesis. vliz.be
While the fundamental mechanism is the same, the potency of these herbicides can vary. For instance, studies have shown that this compound is approximately 14-fold less toxic than diuron to a similar range of non-target marine species. vliz.be This difference in potency among PSII inhibitors is likely attributable to variations in their steric and lipophilic properties, as well as subtle differences in their interactions with the D1 protein binding site. vliz.be Comparative studies using metrics like effective quantum yield (ΔF/Fm′) and specific growth rate (SGR) in photosynthetic organisms demonstrate varying sensitivities to different PSII inhibitors, including this compound. researchgate.netjcu.edu.auresearchgate.net
Structure-Activity Relationship (SAR) Studies for Herbicidal Efficacy
Structure-Activity Relationship (SAR) studies aim to understand how variations in the chemical structure of a compound influence its biological activity, in this case, herbicidal efficacy through PSII inhibition. For PSII inhibitors like this compound, SAR studies focus on identifying the molecular features that determine their binding affinity to the D1 protein and their ability to disrupt electron transport. nih.govpreprints.org
The binding of PSII inhibitors to the QB site on the D1 protein is governed by specific interactions between the herbicide molecule and amino acid residues within the binding pocket. These interactions can include hydrogen bonds, hydrophobic interactions, and van der Waals forces. SAR studies involve synthesizing and testing a series of analogs with modifications to the basic this compound structure to assess how these changes affect binding affinity and herbicidal activity.
Table 1: Comparative Toxicity of Selected PSII Herbicides to Chaetoceros muelleri researchgate.net
| Herbicide | ΔF/Fm′ EC50 (µg L⁻¹) | SGR EC50 (µg L⁻¹) |
| Diuron | 4.25 | 12.4 |
| Propazine | 48.6 | 187 |
| Tethis compound (B33203) | - | 187 |
Note: Data for Tethis compound ΔF/Fm′ EC50 was not explicitly provided in the snippet but its SGR EC50 was given.
Table 2: Comparative Toxicity of Selected PSII Herbicides to Cladocopium goreaui researchgate.net
| Herbicide | SGR NEC (µg L⁻¹) | SGR EC10 (µg L⁻¹) | ΔF/Fm′ EC50 (µg L⁻¹) | SGR: ΔF/Fm′ Ratio |
| Diuron | 2.75 | 2.54 | 0.29 | 8.76 |
| Bromacil | 16.6 | 18.3 | 2.54 | 7.20 |
| Hexazinone | 71.7 | 78.7 | 8.36 | 9.41 |
| Metribuzin | 23.6 | 22.3 | 2.31 | 9.65 |
| Propazine | 45.1 | 50.8 | 5.42 | 9.37 |
| Simazine | 320 | 257 | 28.8 | 8.92 |
| Tethis compound | 107 | 138 | 6.37 | 21.7 |
These tables illustrate the varying potencies of different PSII inhibitors, including Tethis compound (which is structurally related to this compound and often studied alongside it), against different photosynthetic organisms, highlighting the importance of specific molecular interactions at the binding site.
Quantitative Structure-Activity Relationship (QSAR) Modeling for this compound Derivatives
Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique used to correlate the chemical structures of compounds with their biological activities using statistical methods nih.govamazon.comwikipedia.org. QSAR models aim to establish a mathematical relationship between molecular descriptors (physicochemical properties or structural features) and a quantitative measure of biological activity amazon.comwikipedia.org. These models can then be used to predict the activity of new, untested chemicals and to gain insights into the structural requirements for activity nih.govwikipedia.orgmdpi.com.
QSAR models can incorporate various molecular descriptors, such as electronic properties, steric parameters, and lipophilicity, to build predictive models amazon.comwikipedia.org. By analyzing a series of this compound derivatives with varying substituents, QSAR could potentially elucidate how specific structural modifications impact their binding to the Qᴮ site and their effectiveness as PSII inhibitors. This information is valuable for the rational design of novel compounds.
Rational Design Principles for Novel PSII-Targeting Compounds
Rational design of novel PSII-targeting compounds involves using structural and mechanistic information to design molecules with improved efficacy, selectivity, and potentially reduced environmental impact researchgate.netcabidigitallibrary.org. A deep understanding of the PSII complex, particularly the structure of the Qᴮ binding site on the D1 protein and the interactions between existing inhibitors and this site, is fundamental to this process mdpi.commdpi.comcabidigitallibrary.orgnih.govnih.gov.
Key principles in the rational design of PSII inhibitors include:
Target Structure Analysis: Utilizing high-resolution structures of the PSII complex, often obtained through techniques like X-ray crystallography, provides detailed information about the binding pocket topography and the amino acid residues involved in ligand interactions mdpi.comnih.govresearchgate.net. Although obtaining high-resolution structures of plant PSII with bound inhibitors can be challenging, structures from cyanobacteria and other organisms with conserved binding sites offer valuable insights mdpi.com.
Understanding Binding Interactions: Identifying the specific types of interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between known PSII inhibitors and the D1 protein is crucial mdpi.commdpi.com. This knowledge helps in designing new molecules that can form favorable interactions within the binding site, leading to high affinity and potent inhibition mdpi.commdpi.com. For example, hydrogen bonding with residues like Ser-264 or His-215 is known to be important for the binding of certain PSII inhibitors mdpi.commdpi.com.
Molecular Modeling and Docking: Computational techniques such as molecular docking and molecular dynamics simulations are powerful tools in rational design mdpi.comnih.govnih.gov. Molecular docking can predict the preferred binding orientation and affinity of potential inhibitor molecules within the Qᴮ site mdpi.comnih.gov. Molecular dynamics simulations can provide insights into the stability of the inhibitor-protein complex and the dynamic nature of the interactions nih.gov.
Pharmacophore Modeling: Developing pharmacophore models that represent the essential steric and electronic features required for a molecule to bind to the Qᴮ site can guide the design of new compounds with the desired activity mdpi.comresearchgate.net.
Considering Resistance Mechanisms: Rational design efforts must also consider mechanisms of herbicide resistance that have evolved in weeds, such as mutations in the D1 protein that alter the binding site mdpi.comnih.gov. Designing compounds that can effectively bind to mutated forms of the D1 protein or target alternative sites could help overcome resistance issues mdpi.com.
By integrating structural information, understanding binding interactions, and employing computational tools, researchers can rationally design novel compounds with tailored properties for effective and selective PSII inhibition, potentially leading to the development of new herbicides.
Environmental Fate and Transport Dynamics in Agroecosystems
Persistence and Degradation Pathways in Soil Environments
Buthiuron is known to be highly persistent in soil environments orst.edu. Reported field half-lives in soil can range from approximately 1 to 7 years, with longer persistence observed in drier areas or soils with high organic matter content orst.eduagriculture.gov.au. The degradation rate of this compound in soil is influenced by environmental conditions, including temperature and the bioavailability of the herbicide, which is itself affected by soil properties like pH, clay content, organic matter content, and moisture levels agriculture.gov.auresearchgate.net.
Abiotic Degradation Processes
Abiotic degradation refers to the non-microbial breakdown of a substance, often influenced by factors such as light and heat normecows.com.
Photodegradation Kinetics and Product Identification
Photodegradation, the breakdown by sunlight, is generally considered negligible for this compound on soil surfaces orst.eduag.gov. While some photodegradation has been observed in aqueous solutions under continuous irradiation, it is not considered a primary route of dissipation in soil nih.govagriculture.gov.au. For instance, a study reported that approximately 43% of a 2.5 mg L⁻¹ solution of tethis compound (B33203) in natural water degraded after 15 days of continuous irradiation with a sunlamp agriculture.gov.au. Another study under simulated northern Australian floodplain conditions reported photodegradation half-lives of 79 and 103 days in soil and water, respectively, under full sunlight agriculture.gov.au. The resulting metabolites from photodegradation are reported to be either non-herbicidal or possess only weak herbicidal activity agriculture.gov.au.
Chemical Hydrolysis and Stability in Aqueous Matrices
Hydrolysis is the chemical breakdown of a compound through reaction with water agric.wa.gov.aupharmaceutical-journal.com. This compound is reported to be stable in aqueous media between pH 5 and 9 nih.gov. The hydrolysis half-life at 25 °C is greater than 64 days at pH 3, 6, and 9, suggesting that hydrolysis is not a significant environmental fate process nih.gov. While hydrolysis can occur, particularly influenced by pH and temperature, this compound's stability across a range of pH values indicates limited degradation via this pathway in typical environmental conditions agric.wa.gov.auwur.nl.
Biotic Degradation Processes
Biotic degradation involves the breakdown of substances by living organisms, primarily microorganisms in soil mdpi.com.
Microbial Metabolism and Mineralization Pathways in Soil
Microbial degradation of this compound in soil is generally slow orst.eduagriculture.gov.au. Studies have indicated that biodegradation is not an important environmental fate process for this compound nih.gov. However, it is broken down slowly in soil through microbial activity orst.edu. The major pathway identified for the microbial degradation of this compound in soils is demethylation of the terminal nitrogen, leading to the formation of one major and at least three minor metabolites agriculture.gov.au. Research has shown that microbial degradation in a loamy soil was slow, with a significant percentage of the original this compound remaining after extended periods agriculture.gov.au. For example, 38% of the original this compound remained after 21 months in one study agriculture.gov.au. Mineralization, the complete breakdown of an organic substance into inorganic compounds like CO₂, H₂O, and biomass, is a potential outcome of microbial metabolism normecows.comyoutube.com. Studies investigating the mineralization of this compound into CO₂ by microbial consortia have been conducted nih.gov.
Identification of this compound-Degrading Microbial Consortia
Research suggests that microbial communities in soils with a history of this compound exposure may harbor strains capable of degrading the herbicide nih.gov. These indigenous microorganisms, particularly in agricultural soils like those in sugarcane cultivation zones, have demonstrated the capacity to adapt and thrive in the presence of this compound nih.gov. Studies have investigated the potential of soil microbial consortia to degrade this compound nih.govnih.govnih.gov. For instance, research using colorimetric assays with DCPIP (2,6-Dichlorophenolindophenol) has confirmed the degradation potential of soil microbial consortia, especially those from fields with higher organic matter content due to crop residue deposition nih.govnih.gov. These consortia can exhibit synergistic effects, enhancing the mineralization of this compound nih.govmdpi.comresearchgate.net.
Data Table: Reported this compound Half-Lives in Soil
| Soil Type | Conditions | Half-Life (approx.) | Source |
| Various | Not specified | 1 to 7 years | agriculture.gov.au |
| Sandy loam | 75% field moisture capacity | 35.4 months | nih.gov |
| Loamy soil | Not specified | > 21 months (38% remaining) | agriculture.gov.au |
| Semiarid rangeland | Not specified | > 11 years (detected) | ag.gov |
| Sandy loam and sandy clay loam | Field conditions, 0.6 and 1.2 kg a.i. ha⁻¹ | > 360 days (residual activity detected) | scielo.br |
Data Table: Photodegradation of Tethis compound in Water and Soil
| Matrix | Conditions | Degradation/Half-Life | Source |
| Natural water | Continuous irradiation with sunlamp (15 days) | ~43% degradation | agriculture.gov.au |
| Water | Full sunlight (simulated Northern Australia) | 103 days (half-life) | agriculture.gov.au |
| Soil | Full sunlight (simulated Northern Australia) | 79 days (half-life) | agriculture.gov.au |
| Aqueous buffered (pH 5) solutions | Continuous irradiation with xenon light (33 days) | No degradation | nih.gov |
| Soil surface | Sunlight | Negligible | orst.eduag.gov |
Factors Influencing Microbial Degradation Rates (e.g., soil type, moisture, organic matter)
Microbial degradation is a primary mechanism for the complete removal of this compound from soil. ccme.ca The rate of microbial degradation is influenced by several environmental factors:
Soil Type: The physical and chemical characteristics of soil, including texture and composition, impact microbial activity and the availability of this compound for degradation. researchgate.net
Moisture: Soil moisture is an important factor mediating the persistence of this compound. ccme.ca Optimal microbial activity generally occurs at near "field capacity" soil moisture levels. fao.org
Organic Matter: Soil organic carbon and organic matter content significantly affect the sorption of this compound. scielo.brresearchgate.net Higher organic matter content can increase sorption, potentially reducing the availability of the herbicide for microbial degradation. arizona.edu However, areas with higher organic matter, such as ratoon cane fields with crop residue deposition, have been shown to harbor microbial consortia capable of degrading this compound. nih.govnih.gov
Temperature: High temperatures can favor biological activity, leading to a reduction in the herbicide's half-life in the soil. researchgate.net Conversely, microbial degradation declines as soil temperature decreases. ccme.ca
Research has shown that microbial consortia in soils with a history of this compound exposure can develop the metabolic capacity to degrade the herbicide, contributing to soil detoxification. nih.govnih.gov
Metabolism in Non-Target Organisms (e.g., plants, aquatic invertebrates)
While the provided information does not offer specific details on the metabolism of this compound in non-target organisms, general principles of pesticide metabolism in plants and aquatic invertebrates can be considered. Plants can take up pesticides from the soil, and the degree of uptake is partially determined by the pesticide's water solubility. oregonstate.edu Once inside the plant, pesticides can undergo metabolic transformations. nih.gov Similarly, aquatic organisms, including invertebrates, can be exposed to herbicides present in water bodies. scispace.comfrontiersin.org Studies on other pesticides indicate that aquatic invertebrates can be highly sensitive to herbicide exposure. nih.govepa.govresearchgate.net Metabolism in these organisms can involve enzymatic processes aimed at detoxification or transformation of the parent compound. nih.gov
Mobility and Transport in Terrestrial and Aquatic Systems
This compound's high water solubility and low soil retention contribute to its mobility in both terrestrial and aquatic systems. scielo.br
Leaching Potential to Groundwater and Subsurface Water Bodies
This compound has a high potential to leach through agricultural soil, indicated by a groundwater ubiquity score (GUS) of >2.8. ccme.ca Leaching is the process by which soluble materials are removed by water passing through the soil profile. oregonstate.edu Contamination of groundwater occurs when pesticides move with infiltrating water to the water table. oregonstate.edu
Influence of Soil Physicochemical Properties on Leaching (e.g., clay content, organic carbon)
Soil physicochemical properties significantly influence the leaching potential of this compound:
Clay Content: Clay content is a critical parameter influencing pesticide adsorption and mobility. researchgate.netscirp.org While some studies suggest increased clay content can enhance mobility ccme.ca, others indicate that soils with higher clay content exhibit higher sorption of this compound, which would reduce leaching. scielo.brresearchgate.net The influence of clay can be intertwined with that of organic matter. scirp.org
Organic Carbon: Soil organic carbon content is a main factor affecting this compound sorption. scielo.brresearchgate.net Higher organic carbon content generally leads to increased sorption, reducing the amount of this compound available in the soil solution for leaching. arizona.eduscirp.org The ratio of clay to total organic carbon can also influence the adsorption mechanism. scirp.org
Studies have shown that this compound sorption is higher in soils with higher organic carbon and clay contents. scielo.br The residual activity of this compound, and thus its potential for leaching, is lower in soils with higher organic matter and clay content due to increased sorption. researchgate.net
Here is a table illustrating the relationship between soil properties and this compound sorption:
| Soil Type / Description | Clay Content (%) | Organic Carbon (g dm⁻³) | Sorption Ratio (SR) | Reference |
| Soil B | 15.4 | 12.7 | Lower | scielo.br |
| Soil C | 17.7 | 8.7 | Lower | scielo.br |
| Soil E | 63.6 | 13.2 | Higher | scielo.br |
| Soil D | 58.6 | 19.4 | Higher | scielo.br |
Note: The Sorption Ratio (SR) is relative, indicating higher values correspond to greater sorption.
Hydrological Factors Governing Groundwater Contamination
Hydrological factors play a significant role in the transport of this compound to groundwater:
Water Flow: The movement of water through the soil profile is the primary driver of leaching. ccme.caoregonstate.edu Heavy rainfall or irrigation can facilitate the downward movement of this compound. oregonstate.edu
Groundwater Recharge: Pesticide transport into an aquifer is directly linked to groundwater recharge. ajol.info In the tropics, precipitation amount and intensity are key climatic elements affecting groundwater recharge. embrapa.br
Depth to Water Table: The closer the water table is to the surface, the greater the likelihood of contamination. oregonstate.edu
Preferential Flow: In certain soil types, such as cracking clay soils, preferential flow pathways can allow for rapid movement of water and dissolved pesticides through the soil profile, increasing the risk of leaching. nih.gov
Water Saturation: While optimal microbial activity occurs at near field capacity, prolonged periods of water saturation can lead to poor aeration, potentially impacting degradation rates. fao.org
Understanding the specific aquifer system, its recharge, and pollution pathways is crucial for evaluating groundwater pollution risk. ajol.info
Runoff and Surface Water Transport Dynamics
Runoff is a significant pathway for herbicide transport from agricultural fields to surface water bodies iastate.eduresearchgate.net. The movement of pesticides in runoff is influenced by factors such as rainfall intensity and volume, soil infiltration capacity, slope, and the adsorption properties of the pesticide iastate.edumsu.edu. Herbicides with low to moderate adsorption characteristics tend to move primarily in the runoff water phase iastate.edu.
While specific data for this compound runoff is limited due to its obsolete status, studies on the structurally similar tethis compound indicate a potential for transport to surface water through runoff epa.gov. This is likely due to its persistence and low adsorption to soil epa.gov. Runoff from agricultural areas and transport networks can carry various pollutants, including herbicides, into water bodies environment-agency.gov.uk. Conservation practices that reduce erosion and surface runoff, such as no-till, cover crops, and buffer strips, can help minimize pesticide transport to surface water msu.edu.
Volatilization from Soil and Plant Surfaces
Volatilization is the process by which a chemical changes from a solid or liquid phase into a gas and is released into the atmosphere montana.edu. This process is influenced by factors such as vapor pressure, temperature, soil moisture, and air movement montana.edutaurus.ag.
Adsorption and Desorption Characteristics in Soil-Water Systems
Adsorption and desorption are crucial processes that govern the distribution and mobility of herbicides in soil-water systems csic.es. Adsorption is the binding of a chemical to soil particles, while desorption is the release of the chemical from the soil particles into the soil solution csic.es. These processes are influenced by the physicochemical properties of the herbicide, as well as soil characteristics such as clay content, organic matter content, and pH arizona.eduresearchgate.netresearchgate.netnih.gov.
This compound is described as having low adsorption to soil epa.gov. Studies on tethis compound, a related compound, provide further insight into the factors affecting its sorption. Tethis compound sorption to soils increases with increasing clay and organic matter content arizona.eduresearchgate.netesaa.orgscielo.br. Soils with low organic matter and clay content tend to exhibit greater mobility of tethis compound arizona.eduesaa.org. Research indicates that organic matter is a significant factor in the adsorption of substituted-urea herbicides arizona.eduscirp.org.
Studies evaluating the leaching potential of tethis compound using bioindicator plants in different soil types have shown that mobility is influenced by soil texture and composition researchgate.netscielo.br. For instance, tethis compound leaching was observed to be higher in loamy sand soil compared to clay soil, which was attributed to higher mobility and lower sorption in the loamy sand soil researchgate.net. The amount of herbicide desorbed can also be influenced by organic carbon and clay content researchgate.net.
The adsorption-desorption process is not always completely reversible, and the reversibility can decrease over time, potentially leading to the stabilization of the pesticide in less available forms csic.es.
The following table summarizes some general soil characteristics and their influence on the adsorption of related urea (B33335) herbicides, which can provide an indication of how this compound might behave:
| Soil Characteristic | Influence on Adsorption (Generally for Urea Herbicides) |
| High Organic Matter | Increased Adsorption arizona.eduscirp.org |
| High Clay Content | Increased Adsorption arizona.eduresearchgate.netesaa.orgscielo.br |
| Low Organic Matter | Decreased Adsorption, Increased Mobility arizona.eduesaa.org |
| Low Clay Content | Decreased Adsorption, Increased Mobility arizona.eduesaa.org |
While specific quantitative data on this compound's adsorption and desorption coefficients (such as Kd or Koc) were not extensively found in the search results, the information on its low adsorption and the behavior of the related tethis compound strongly suggest that this compound's mobility in soil is relatively high, particularly in soils with low organic matter and clay content. This characteristic contributes to its potential for leaching and transport via runoff epa.gov.
Ecological Impact Assessments on Non Target Biota
Effects on Terrestrial Flora and Plant Communities
Buthiuron is a relatively nonselective herbicide, and while its primary use targets woody vegetation, it can also be toxic to grasses and other monocots usda.gov.
Impacts on Biodiversity and Ecosystem Services in Treated Areas
The application of any effective herbicide, including this compound, will cause damage to vegetation, which can alter the suitability of the treated area for terrestrial and aquatic organisms by affecting habitat, microclimate, or food supply usda.gov. These are considered indirect effects usda.gov. Management practices that impact plant diversity and composition can profoundly affect ecosystem processes usda.govresearchgate.net.
One study examined the impact of low concentrations of tethis compound (B33203) (0.18 to 0.63 kg AI per ha) on high elevation mountain big sagebrush communities, focusing on its effectiveness against the target species and its impact on understory plants and soil microflora usda.govresearchgate.net. While sagebrush canopy cover was reduced, understory vegetation showed slight increases or no change depending on treatment and climatic factors usda.gov.
Long-Term Ecological Succession in this compound-Affected Ecosystems
Long-term effects of residual this compound may be particularly important in arid soils due to its persistence researchgate.net. Ecological succession is the process by which the species structure of a biological community changes over time, often progressing towards a more complex and diverse system ebsco.comuobasrah.edu.iquchicago.edu. This involves a series of predictable changes in plant communities uobasrah.edu.iquchicago.edu. Herbicides can influence this process by removing certain plant species, thereby altering competitive interactions and potentially shifting the trajectory of succession tsusinvasives.orgtamu.edu. While specific long-term studies on this compound's impact on ecological succession are limited in the provided results, the removal of target woody plants by this compound can indirectly promote the growth of non-target species like grasses by reducing canopy cover usda.gov. Long-term studies are important to understand the full impact of persistent compounds like this compound on ecosystem recovery and the re-establishment of plant communities researchgate.net.
Effects on Aquatic Organisms and Ecosystems
Due to its high solubility in water and low adsorption to soil, this compound can be transported to surface water through runoff and leach into groundwater ccme.ca. Aquatic ecosystems are potentially at risk from this compound exposure agriculture.gov.au.
Sublethal Effects on Aquatic Invertebrates and Microorganisms
This compound is generally considered practically nontoxic on an acute basis to freshwater fish and aquatic invertebrates epa.govepa.govdcceew.gov.au. However, it is moderately toxic to estuarine shrimp epa.gov.
While acute toxicity tests primarily focus on lethality, observable sublethal effects are also analyzed epa.gov. Sublethal effects of contaminants on aquatic invertebrates can include impacts on behavior and life-history traits, potentially affecting populations and community structure diva-portal.org. Studies on other pesticides have revealed significant sublethal effects on aquatic invertebrates, such as reduced reproduction and altered community composition, which can occur at concentrations well below acute lethality values usgs.gov.
Regarding microorganisms, one study on this compound's impact on high elevation mountain big sagebrush communities included an assessment of soil microflora, specifically total heterotrophic counts and nitrifying activity usda.govresearchgate.net. The study found that this compound treatments at the tested rates did not have long-term adverse effects on soil microflora usda.gov. However, it was noted that this compound, being an herbicide, could potentially have adverse effects on photosynthetic microbial populations in treated soil, such as cyanobacteria and algae, which play roles in nitrogen fixation and cryptogamic crust structure usda.govresearchgate.net.
Impacts on Aquatic Plant Communities and Primary Production
This compound is a potential threat to aquatic plants because it inhibits photosynthesis, is readily soluble in water, and is resistant to hydrolysis ccme.ca. It is less toxic to aquatic vascular plants than to green algae and diatoms epa.gov.
Mesocosm studies have often focused on the effects of this compound on aquatic plants due to its high toxicity to them . Studies have indicated a high toxicity of tethis compound (a related compound with similar uses and properties) to freshwater vascular plants ccme.ca. Reported No Observed Effect Level (NOEL) and Lowest Observed Effect Level (LOEL) values for duckweed (Lemna gibba) based on growth rate and biomass were 0.091 mg/L and 0.19 mg/L, respectively, with an EC50 for specific growth rate of 0.235 mg/L ccme.ca. Chronic NOEC values for freshwater algae (Selenastrum capricornutum) on growth and population growth ranged from 10 to 50 µg/L, and for diatoms (Navicula pelliculosa) on growth was 56 µg/L .
Aquatic plants, including phytoplankton, periphyton, and macrophytes, can be directly affected by this compound agriculture.gov.au. Phytoplankton are key primary producers in aquatic ecosystems, and their productivity is dependent on photosynthesis eolss.netmdpi.com. Herbicides that inhibit photosynthesis can therefore directly impact primary production agriculture.gov.aueolss.netscispace.com. Mesocosm studies have shown that algal primary productivity can be affected by this compound exposure .
The reduction or alteration of aquatic plant communities due to this compound can also have indirect effects on aquatic animals by impacting food supply and habitat agriculture.gov.au. Changes in aquatic plant communities, such as the increase in biomass due to invasive species or the loss of native species, can significantly alter nearshore ecology and affect the habitat available for aquatic organisms like fish starrystonewort.org.
Summary of Toxicity Data for Aquatic Organisms
| Organism Type | Endpoint | Value (µg/L) | Citation |
| Freshwater Algae | Chronic NOEC | 10 - 50 | |
| Diatom (Navicula pelliculosa) | 7-day NOEC | 56 | |
| Duckweed (Lemna gibba) | NOEL | 91 | ccme.ca |
| Duckweed (Lemna gibba) | LOEL | 190 | ccme.ca |
| Duckweed (Lemna gibba) | EC50 | 235 | ccme.ca |
| Estuarine Shrimp | Acute Toxicity | Moderately Toxic | epa.gov |
| Freshwater Fish | Acute Toxicity | Practically Nontoxic | epa.govepa.govdcceew.gov.au |
| Aquatic Invertebrates | Acute Toxicity | Practically Nontoxic | epa.govepa.govdcceew.gov.au |
Note: Tethis compound data is included as it is a related compound with similar properties and uses, and often discussed in the same context regarding ecological impacts.
Disruption of Aquatic Food Webs and Biogeochemical Cycles
This compound, a substituted urea (B33335) herbicide, has demonstrated the potential to disrupt aquatic food webs and influence biogeochemical cycles, primarily through its effects on primary producers. Research indicates that the toxicity of this compound to freshwater algae and macrophytes is significantly greater than its toxicity to freshwater animals, including fish and invertebrates. agriculture.gov.au This differential sensitivity can lead to imbalances within aquatic ecosystems.
Studies have shown that this compound can directly affect phytoplankton, periphyton, and macrophytes, which form the base of many aquatic food webs. agriculture.gov.au For instance, studies on the freshwater alga Selenastrum capricornutum reported 96-hour LC50 values ranging from 80 to 102 µg/L, and chronic No Observed Effect Concentration (NOEC) values for growth and population growth between 10 and 50 µg/L. waterquality.gov.au The diatom Navicula pelliculosa had a 7-day NOEC for growth of 56 µg/L, while the blue-green alga Anabaena flosaquae had a 7-day NOEC of 310 µg/L. waterquality.gov.au In marine environments, the diatom Skeletonema costatum showed a 7-day NOEC of 38 µg/L. waterquality.gov.au These findings highlight the sensitivity of various algal species to this compound exposure.
Mesocosm studies have focused on the impact of this compound on aquatic plants, revealing effects on algal primary productivity and chironomid biomass at concentrations of 200 µg/L and higher. waterquality.gov.au A NOEC of 52 µg/L was reported for the net primary productivity of periphyton. waterquality.gov.au The significant toxicity to primary producers can lead to indirect effects on higher trophic levels due to a decreased food supply or alterations in habitat. agriculture.gov.au While direct effects on aquatic invertebrates and vertebrates like fish and turtles have been acknowledged, indirect effects stemming from changes in the food web are also a concern. agriculture.gov.au
Although this compound is considered practically non-toxic on an acute basis to freshwater fish and invertebrates, as well as estuarine molluscs and crustaceans, it is classified as moderately toxic to estuarine shrimp. epa.govepa.gov Chronic toxicity to fish and aquatic invertebrates has been observed at higher concentrations, with NOECs generally ranging between approximately 10 and 30 mg/L in some studies. agriculture.gov.au However, other assessments indicate that acute and chronic risk quotients calculated from estimated environmental concentrations and toxicity data suggest no direct risk to endangered fish, aquatic invertebrate populations, and aquatic vegetation. epa.gov
Research in South China sugarcane field-surrounding aquatic environments found this compound concentrations ranging from 0.007 mg/L to 0.022 mg/L, leading to a high risk towards the aquatic ecosystem primarily due to the high ecological Risk Quotient (RQe) calculated for algae (440), despite low risks to invertebrates and fish. nih.gov This underscores the disproportionate impact of this compound on the primary producers at the base of the food web.
While some studies suggest minimal direct risk to aquatic animals from this compound at certain exposure levels, the significant toxicity to primary producers highlights the potential for indirect effects that can propagate through the food web and alter biogeochemical cycles. epa.govnih.gov Understanding these complex interactions is crucial for assessing the full ecological impact of this compound in aquatic environments.
Here are some detailed research findings on the toxicity of this compound to aquatic organisms:
| Organism Type | Species | Endpoint | Value (µg/L) | Duration | Source |
| Freshwater Algae | Selenastrum capricornutum | 96-hour LC50 | 80 - 102 | 96 hours | waterquality.gov.au |
| Freshwater Algae | Selenastrum capricornutum | Chronic NOEC (Growth) | 10 - 50 | 5-6 days | waterquality.gov.au |
| Freshwater Algae | Navicula pelliculosa | 7-day NOEC (Growth) | 56 | 7 days | waterquality.gov.au |
| Freshwater Algae | Anabaena flosaquae | 7-day NOEC | 310 | 7 days | waterquality.gov.au |
| Marine Diatom | Skeletonema costatum | 7-day NOEC | 38 | 7 days | waterquality.gov.au |
| Freshwater Invertebrate | Daphnia magna | 48-hour EC50 | 297,000 | 48 hours | waterquality.gov.au |
| Freshwater Invertebrate | Daphnia magna | Chronic NOEC (Reproduction) | 21,800 | 21 days | waterquality.gov.au |
| Freshwater Hydra | Hydra viridissima | 96-hour NOEC (Growth) | 50,000 | 96 hours | waterquality.gov.au |
| Freshwater Fish | Various species | 96-hour LC50 | 106,000 - 291,000 | 96 hours | waterquality.gov.au |
| Freshwater Fish | Pimephales promelas | 33-day NOEC (Growth) | 9,300 | 33 days | waterquality.gov.au |
| Freshwater Fish | Oncorhynchus mykiss | 45-day NOEC (Mortality) | 26,000 | 45 days | waterquality.gov.au |
| Freshwater Amphibian | Rana catesbelana | 72-hour LC50 | 316,000 | 72 hours | waterquality.gov.au |
| Marine Crustacean | One species | 96-hour LC50 | 48,000 | 96 hours | waterquality.gov.au |
Toxicity of this compound to Australian Tropical Freshwater Organisms dcceew.gov.au
| Organism Type | Species | Endpoint | Value (mg/L) |
| Cladoceran | M. macleayi | BEC10 | 17.4 |
| Cladoceran | M. macleayi | EC50 | 134 |
| Hydra | H. viridissima | BEC10 | 40.6 |
| Hydra | H. viridissima | EC50 | 153 |
| Gudgeon | M. mogurnda | BEC10 | 108 |
| Gudgeon | M. mogurnda | LC50 | 214 |
Note: BEC10 is the 10% bounded effect concentration.
This compound Concentrations and Risk in South China Aquatic Environments nih.gov
| Environment Type | This compound Concentration Range (mg/L) | Ecological Risk Quotient (RQe) for Algae | Risk Level (Algae) | Risk Level (Invertebrate and Fish) |
| Sugarcane field-surrounding aquatic | 0.007 - 0.022 | 440 | High | Low |
Analytical Methodologies for Environmental Monitoring and Residue Analysis
Extraction and Sample Preparation Techniques for Diverse Matrices
Environmental and residue samples present complex matrices that can interfere with the accurate analysis of buthiuron. Effective extraction and sample preparation techniques are essential to isolate this compound and its potential metabolites from these matrices and remove interfering substances.
Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) from Water and Soil
Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are widely used techniques for the extraction of organic compounds, including pesticides like this compound, from environmental samples biotage.comwaters.com.
LLE involves the partitioning of analytes between two immiscible liquid phases, typically an aqueous sample and an organic solvent biotage.comchromtech.com. The choice of solvent depends on the polarity of the target analyte. For this compound, which is an obsolete urea (B33335) herbicide herts.ac.uk, appropriate organic solvents would be selected to favor its partitioning from the aqueous or solid matrix. LLE can be labor-intensive and may lead to emulsion formation, which can complicate the separation process chromtech.comchromatographyonline.com.
SPE utilizes a solid sorbent material to selectively retain target analytes while the sample matrix passes through biotage.comwaters.com. The retained analytes are then eluted using a suitable solvent epa.gov. SPE offers advantages over LLE, including reduced solvent consumption, less labor, and the prevention of emulsion formation biotage.comchromatographyonline.com. Various SPE sorbents are available, and the selection depends on the chemical properties of this compound and the matrix being analyzed epa.gov. For the extraction of pesticides from water, SPE can be employed using different sorbent materials epa.gov. Supported Liquid Extraction (SLE) is a technique similar to LLE but uses an inert support coated with the aqueous phase, allowing the organic phase to pass through for efficient extraction without vigorous shaking chromtech.comchromatographyonline.com.
While specific detailed research findings on SPE and LLE specifically for this compound were not extensively available in the search results, these are general and fundamental techniques applied in pesticide residue analysis in water and soil biotage.comepa.govscioninstruments.comekb.eg. For instance, a study on tethis compound (B33203), a related compound, in water utilized a liquid-liquid extraction procedure with a mixture of dichloromethane (B109758) and isopropanol (B130326) embrapa.br.
Matrix Effects and Cleanup Procedures for Complex Samples
Complex environmental matrices like soil and certain biological samples can contain numerous endogenous compounds that may interfere with the detection and quantification of this compound, leading to matrix effects researchgate.netlcms.cz. Matrix effects can cause signal suppression or enhancement in chromatographic and spectroscopic methods, resulting in inaccurate results nemc.usnih.gov.
Cleanup procedures are employed after initial extraction to remove these interfering substances and reduce matrix effects scioninstruments.comresearchgate.netlcms.cz. Techniques such as solid-phase extraction (SPE) with specific sorbents, dispersive solid-phase extraction (dSPE), or other chromatographic cleanup methods can be used waters.comresearchgate.netlcms.czeurl-pesticides.eu. For example, dSPE with sorbents like octadecylsilane (B103800) (ODS) can be used to remove co-extractives from complex food matrices eurl-pesticides.eu. Efficient cleanup is crucial for improving the accuracy, sensitivity, and robustness of the analytical method lcms.cz.
Research indicates that matrix effects can vary significantly depending on the sample type and the extraction and cleanup procedures used researchgate.netnih.gov. Evaluating matrix effects is an important part of method validation in pesticide residue analysis usgs.gov. Dilution of the sample extract can also help to significantly decrease matrix effects nemc.usnih.gov.
Chromatographic and Spectroscopic Quantification Methods
Following sample preparation, chromatographic and spectroscopic techniques are used to separate, identify, and quantify this compound and its metabolites.
Gas Chromatography-Mass Spectrometry (GC-MS) for this compound and Metabolites
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique commonly used for the analysis of volatile and thermally stable pesticides scioninstruments.comekb.egmeasurlabs.com. In GC-MS, the sample is injected into a gas chromatograph, where compounds are separated based on their boiling points and interaction with the stationary phase ekb.egcabidigitallibrary.org. The separated compounds then enter a mass spectrometer, which detects and identifies them based on their mass-to-charge ratio and fragmentation pattern ekb.egcabidigitallibrary.org.
GC-MS can be applied for the determination of this compound and its metabolites, provided they are sufficiently volatile or can be derivatized to increase their volatility embrapa.br. A study on the analysis of tethis compound in water utilized GC-MS with a derivatization step using acetic anhydride (B1165640) embrapa.br. The mass spectrometer was operated in single ion monitoring (SIM) mode, targeting specific ions for tethis compound derivative and the internal standard (caffeine) to enhance sensitivity and selectivity embrapa.br. The quantification limit for tethis compound in water using this GC-MS method was estimated to be 0.02 µg/L embrapa.br. While this compound is a urea herbicide herts.ac.uk, similar GC-MS approaches might be applicable, potentially requiring derivatization depending on its specific volatility.
High-Performance Liquid Chromatography (HPLC) with Various Detectors
High-Performance Liquid Chromatography (HPLC) is another widely used technique for pesticide analysis, particularly suitable for polar, nonvolatile, and thermally unstable compounds scioninstruments.comekb.eg. HPLC separates compounds based on their interaction with a stationary phase and a liquid mobile phase ekb.eg. Various detectors can be coupled with HPLC, including UV-Visible detectors, fluorescence detectors, and mass spectrometric detectors phytolab.comgoogleapis.com.
HPLC has been used for the analysis of tethis compound in water samples, with direct injection of the filtered water sample onto a C18 column unesp.br. UV detection is commonly used in HPLC for compounds that absorb UV light, which is often the case for pesticides containing aromatic rings or other chromophores. The choice of detector depends on the chemical properties of this compound and the required sensitivity. HPLC offers versatility in separating a wide range of compounds by optimizing the mobile phase composition and stationary phase chemistry.
Advanced Hyphenated Techniques (e.g., LC-MS/MS) for Trace Analysis
Advanced hyphenated techniques, such as Liquid Chromatography-Mass Spectrometry (LC-MS) and particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), offer high sensitivity and selectivity for the trace analysis of pesticides in complex matrices scioninstruments.comekb.egphytolab.comnih.gov.
LC-MS/MS combines the separation power of HPLC with the selective detection and fragmentation capabilities of tandem mass spectrometry scioninstruments.comekb.egtechnologynetworks.com. This technique is particularly valuable for analyzing complex environmental and food samples where multiple pesticides and potential interferences may be present lcms.cznih.gov. LC-MS/MS allows for the selection of specific precursor ions and monitoring of characteristic fragment ions, providing a high degree of confidence in the identification and quantification of target analytes, even at very low concentrations technologynetworks.comresearchgate.net.
LC-MS/MS methods have been developed for the trace level determination of various pesticides, including some polar compounds, in complex matrices like sediments and food commodities eurl-pesticides.eunih.gov. These methods often involve extensive sample preparation, including extraction and cleanup steps, to minimize matrix effects and achieve the required sensitivity eurl-pesticides.eunih.gov. The use of internal standards, particularly isotopically labeled analogues, is common in LC-MS/MS to compensate for matrix effects and variations in sample preparation and instrument performance eurl-pesticides.eu. LC-MS/MS is considered a powerful tool for ensuring food safety and environmental monitoring by enabling the detection and quantification of pesticide residues at trace levels ekb.egphytolab.comnih.gov.
Method Validation, Quality Assurance, and Quality Control in Environmental Analysis
Method validation is a fundamental process in analytical chemistry that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended application and provides an assurance of reliability during normal use. chromatographyonline.combiopharminternational.com It is a crucial part of ensuring high-quality data in environmental analysis. researchgate.net Key analytical characteristics typically evaluated during method validation include specificity, accuracy, precision, linearity, range, limit of detection (LOD), limit of quantification (LOQ), and robustness. chromatographyonline.comresearchgate.net
Specificity confirms the method's ability to accurately measure the target analyte amidst other substances in the sample matrix. researchgate.net Accuracy is often assessed through recovery studies, determining how well the method can quantify known amounts of the analyte added to a sample matrix. biopharminternational.comresearchgate.net Precision evaluates the closeness of agreement between independent test results under stipulated conditions, typically expressed as relative standard deviation (RSD). chromatographyonline.comaoac.org Linearity and range ensure the method's effectiveness across a range of concentrations. researchgate.net LOD is the lowest concentration of an analyte that can be reliably detected, while LOQ is the lowest concentration that can be reliably quantified. biopharminternational.comresearchgate.net Robustness examines the method's capacity to remain unaffected by small, deliberate variations in method parameters. researchgate.net
Quality Assurance (QA) and Quality Control (QC) are integral components of any analytical program, working together to ensure the reliability and defensibility of data. epa.govqualio.comasq.orgiwlearn.net QA is a proactive process focusing on preventing errors through systematic activities and management oversight at all stages of the analytical activity, from planning to completion. epa.govqualio.comasq.org It involves defining data quality objectives and designing a QC system. epa.gov QC, on the other hand, is a reactive process comprising operational techniques and activities used to ensure that quality requirements are met during sample preparation and analysis. epa.govqualio.comasq.org QC involves the continuous monitoring of laboratory operations and results to determine their reliability. fao.org
Routine QC procedures in environmental analysis typically include the analysis of method or reagent blanks to check for contamination, duplicate samples to assess precision, and spiked samples with known concentrations to evaluate accuracy and potential matrix effects. iwlearn.net The use of known reference standards is essential for preparing calibration curves and verifying calibration accuracy. iwlearn.net Instrument calibration and standardization are also critical QC activities. iwlearn.net
While the principles of method validation, QA, and QC are universally applied in environmental analysis, specific validated methods and detailed QC/QA data specifically for the analysis of this compound in various environmental matrices were not extensively found in the consulted literature, likely reflecting its status as an obsolete herbicide with limited current monitoring requirements. General guidelines for quality management in laboratories performing environmental analysis provide a framework for ensuring data quality for various contaminants. epa.goviwlearn.netfao.orgindigowatergroup.com
Development of Biosensors and Rapid Detection Methods
The need for prompt and accurate detection of environmental pollutants, including pesticides, drives the development of rapid detection methods and biosensors. slideshare.netnih.govfrontiersin.orgscirp.orgjmb.or.kr Traditional analytical methods, while often highly accurate, can be time-consuming and require specialized equipment and trained personnel. frontiersin.orgjmb.or.kr Rapid methods aim to reduce detection time significantly. slideshare.net
Biosensors are analytical devices that integrate a biological recognition element (such as enzymes, antibodies, cells, or DNA) with a transducer to convert a biological or chemical signal into a measurable electronic signal. scirp.orgbenthamopen.comresearchgate.net They offer potential advantages for environmental monitoring, including portability, rapid response, and the ability to perform in-field analysis. benthamopen.comresearchgate.net
Various types of biosensors have been explored for pesticide detection. Enzyme-based biosensors often utilize the inhibition of enzyme activity by pesticides as the detection principle. scirp.orgbenthamopen.comresearchgate.netmdpi.com Cholinesterase-based biosensors, for instance, are commonly used for detecting organophosphate and carbamate (B1207046) insecticides, which inhibit cholinesterase enzymes. scirp.orgbenthamopen.comresearchgate.net Immunoassay-based biosensors use antibodies that selectively bind to the target pesticide. Other types include whole-cell biosensors and DNA-based biosensors. benthamopen.comresearchgate.net Chlorophyll (B73375) fluorescence biosensors have also been described for the detection of herbicides that inhibit photosynthesis. nih.gov
Rapid detection methods for environmental contaminants also encompass advancements in chromatographic techniques, such as Ultra-Performance Liquid Chromatography (UPLC), which can offer faster analysis times compared to traditional HPLC. nih.gov Molecular methods, such as Polymerase Chain Reaction (PCR) and Loop-Mediated Isothermal Amplification (LAMP), are primarily used for detecting biological contaminants but highlight the broader trend towards rapid, sensitive, and specific detection techniques. slideshare.netnih.govfrontiersin.orgjmb.or.krmdpi.com
While research into biosensors and rapid detection methods for pesticides and environmental pollutants is an active field, specific information regarding the development or application of biosensors or rapid detection methods specifically for this compound was not found in the consulted search results. The development of such methods is often focused on pesticides that are currently in widespread use or pose significant environmental or health concerns.
Remediation and Mitigation Strategies for Buthiuron Contamination
Biological Remediation Approaches
Biological remediation leverages the metabolic capabilities of living organisms, primarily microorganisms and plants, to break down or immobilize buthiuron. Techniques within this category include phytoremediation, bioaugmentation, and biostimulation.
Phytoremediation Potential Using Hyperaccumulating Plant Species
Phytoremediation utilizes plants to remove, contain, or degrade contaminants in soil and water ecoevorxiv.orgipb.ac.id. While phytoremediation is often discussed in the context of heavy metals, its application to organic pollutants like pesticides is also being investigated ecoevorxiv.orgipb.ac.id. Hyperaccumulating plants, known for their ability to absorb high concentrations of pollutants, are of interest for their potential in this compound remediation ecoevorxiv.orgipb.ac.idredalyc.orgscialert.net. Some leguminous species, such as Mucuna pruriens and Canavalia ensiformis, have shown resilience to this compound and possess the potential to degrade the herbicide, making them promising candidates for remediating contaminated agricultural soils researchgate.net. Studies have investigated the tolerance and phytoremediation potential of these species in this compound-contaminated soils, sometimes enhanced by microbial inoculants researchgate.net.
Bioaugmentation with this compound-Degrading Microbial Consortia
Bioaugmentation involves the introduction of specific microorganisms or microbial consortia with known pollutant-degrading capabilities to a contaminated site to enhance the rate of biodegradation nih.govremittancesreview.commdpi.com. Research suggests that indigenous microorganisms in soils exposed to this compound may develop the metabolic capacity to degrade the herbicide nih.gov. Studies have investigated the potential of microbial consortia, particularly from areas with a history of this compound application, to degrade this compound nih.govnih.govresearchgate.net. For instance, microbial consortia isolated from sugarcane fields in Brazil, where this compound is commonly used, have demonstrated degradation potential nih.govnih.gov. The effectiveness of bioaugmentation can be influenced by the composition and activity of the introduced microbial consortia mdpi.commdpi.com.
Biostimulation Techniques to Enhance Indigenous Microbial Activity
Biostimulation focuses on enhancing the activity of native microbial populations in contaminated soil or water by providing essential nutrients, electron acceptors, or other growth-promoting substances remittancesreview.comfastercapital.comfehrgraham.com. This technique aims to accelerate the natural biodegradation processes already occurring at the site nih.govremittancesreview.com. By optimizing environmental conditions and nutrient availability, biostimulation can increase the metabolic activity of indigenous microorganisms capable of degrading this compound fastercapital.com. This approach is often considered a cost-effective method for remediating contaminated sites fastercapital.com.
Physical and Chemical Remediation Technologies
Physical and chemical remediation technologies employ physical processes or chemical reactions to remove, transform, or immobilize this compound in contaminated media.
Advanced Oxidation Processes (AOPs) for Water Treatment
Advanced Oxidation Processes (AOPs) are a set of chemical treatment methods used to remove organic pollutants from water and wastewater through oxidation by highly reactive species, primarily hydroxyl radicals (•OH) membranechemicals.comresearchgate.netmdpi.com. AOPs can effectively fragment and convert contaminants into smaller, less harmful molecules, ultimately leading to mineralization membranechemicals.com. These processes are particularly useful for treating biologically toxic or non-degradable materials like pesticides membranechemicals.comarizona.edu. Various AOPs, including those employing ozone, hydrogen peroxide, and UV light, or combinations thereof, are utilized for water treatment membranechemicals.comresearchgate.netmdpi.comarizona.edu. While general information on AOPs for pesticide removal is available, specific detailed research findings on the application of AOPs solely for this compound removal from water were not extensively found in the provided search results.
Adsorption-Based Technologies for Soil and Water Decontamination
Adsorption-based technologies involve the use of solid materials (adsorbents) to bind and remove contaminants from soil and water lonestarhazmat.com. The effectiveness of adsorption for this compound removal is influenced by the properties of the adsorbent and the characteristics of the contaminated matrix, such as soil organic carbon and clay content ccme.cascielo.brscielo.brresearchgate.net. This compound's low adsorption coefficient indicates that its adsorption by soils can be limited, although adsorption tends to increase with higher organic matter content and acidity ccme.ca. Studies on this compound sorption in different soils have shown that soil clay and organic carbon contents are the main factors affecting its adsorption potential scielo.brscielo.brresearchgate.net. Soils with higher organic carbon and clay content exhibit greater this compound sorption scielo.brscielo.brresearchgate.net.
Integrated Remediation Strategies and Sustainable Land Management Practices
Addressing this compound (Tethis compound) contamination in soil and water requires integrated remediation strategies that are both effective and aligned with sustainable land management principles. This compound is a persistent herbicide with potential for mobility in soil depending on soil properties, making comprehensive approaches necessary for its mitigation. nih.govresearchgate.net Sustainable land management, in the context of contaminated sites, involves applying principles of sustainable development to risk-based land management, aiming for balanced environmental, social, and economic outcomes. claire.co.ukunenvironment.org
Integrated remediation approaches combine different technologies to leverage their respective strengths and overcome limitations of single methods. For this compound contamination, research has explored the potential of combining biological and plant-based methods. One such integrated approach involves the use of phytoremediation enhanced by microbial inoculation (bioaugmentation). researchgate.net Phytoremediation utilizes plants to remove, degrade, or contain contaminants, while bioaugmentation introduces specific microorganisms to enhance the degradation of the target compound. researchgate.neteuropa.eumdpi.comnih.govfao.org
A study investigating the phytoremediation potential of Mucuna pruriens and Canavalia ensiformis in Tethis compound-contaminated soils, enhanced by fungal and bacterial inoculants, demonstrated the effectiveness of this integrated strategy. researchgate.net The research indicated that bacterial inoculants improved the growth of M. pruriens under Tethis compound (B33203) stress, suggesting enhanced plant tolerance and potentially increased uptake or degradation of the herbicide. researchgate.net Fungal inoculants were found to mitigate Tethis compound's effects on C. ensiformis. researchgate.net This integrated approach, combining the contaminant removal capabilities of plants with the degradation power of microbes, offers a sustainable method for degrading Tethis compound in agricultural soils, promoting safer agriculture and reducing environmental risks. researchgate.net
The effectiveness of remediation strategies for this compound is significantly influenced by soil characteristics. Factors such as clay and organic carbon content play a crucial role in the sorption and persistence of the herbicide in soil. researchgate.net Higher organic carbon and clay contents generally lead to increased sorption of Tethis compound, which can affect its bioavailability for plant uptake in phytoremediation or for microbial degradation in bioremediation. nih.govresearchgate.netagriculture.gov.au Understanding these soil attributes is essential for selecting and optimizing remediation techniques. researchgate.net
Sustainable land management practices for this compound-contaminated areas involve not only the implementation of effective cleanup technologies but also the adoption of practices that prevent future contamination and promote long-term soil health. These practices can include minimizing the excessive use of pesticides, utilizing and complementing natural processes for pest management, and maintaining or improving soil health and productivity. unenvironment.org Integrated remediation strategies, particularly those employing biological methods like phytoremediation and bioaugmentation, align well with sustainable land management principles due to their lower environmental impact compared to some physical or chemical remediation techniques. mdpi.comnih.govnih.gov
Further research is needed to optimize integrated remediation systems for this compound, including the development of new technologies and the optimization of combined approaches to maximize efficiency and effectiveness for complex contamination scenarios. numberanalytics.com Incorporating sustainable development principles into the design, implementation, and monitoring of remediation schemes is crucial for achieving risk-based land management while considering the wider environmental, social, and economic implications. claire.co.uk
Regulatory Frameworks and Environmental Policy Implications
Global and Regional Regulatory Status and Evolution of Buthiuron
This compound is considered an obsolete herbicide herts.ac.uk. In the United Kingdom, it is not approved under the GB COPR regulatory status, and there is no UK approval for its use as a pesticide herts.ac.uk. Under EC Regulation 1107/2009, which repealed Directive 91/414, this compound is also not approved and is not listed in the EU database herts.ac.uk. The EU banned certain herbicides, including tethis compound (B33203) (a related compound), in 2002 publications.qld.gov.au.
While this compound itself is obsolete and not approved in key regions like the EU and UK, the regulatory landscape for herbicides, in general, has evolved significantly. Regulations like the Lautenberg Chemical Safety for the 21st Century Act in the US and the Registration, Evaluation, Authorization and Restriction of Chemicals (REACH) Regulation in the EU govern chemicals, including pesticides google.com. The EU's chemicals and pesticides legislation aims to protect human health and the environment and prevent trade barriers europa.eu. It includes rules for marketing and use, restrictions on hazardous substances, and protocols for handling accidents and exports europa.eu. The EU has also committed to controlling persistent organic pollutants (POPs) under international agreements like the Aarhus POP Protocol and the Stockholm Convention europa.eu.
The evolution of herbicide regulation is also driven by concerns over issues like herbicide resistance and environmental pollution awsjournal.org. This has led to calls for more sustainable weed management approaches and stricter implementation of pesticide policies awsjournal.org.
Environmental Risk Assessment Methodologies for Persistent Herbicides
Environmental risk assessment for pollutants, including persistent herbicides, is a crucial process to determine their potential to cause adverse effects on the environment nih.gov. Traditional methods often focus on toxicity and exposure levels nih.gov. However, environmental risks are also linked to the stability and persistence of pollutants in different environmental media nih.gov.
A widely used method for assessing the environmental risk of a single compound is the risk quotient (RQ) method, which considers environmental exposure level and toxicity endpoint value nih.govmontana.edu. However, the RQ method is a point estimation method and may not provide detailed information about the quality or magnitude of environmental risks nih.gov. More comprehensive approaches, such as "integrated risk assessment," consider risks from human, biological, and natural environment perspectives nih.gov.
For persistent herbicides, specifically, risk assessment involves evaluating their fate and transport in the environment, including degradation in soil and water, movement through soil, and potential for leaching into groundwater montana.eduepa.gov. Models like the Screening Concentrations in Ground Water (SCI-GROW) are used to estimate pesticide concentrations in vulnerable groundwater based on environmental fate properties, application rates, and existing monitoring data montana.edu. Field studies are also conducted to provide a more realistic picture of how the parent compound and its breakdown products behave in the environment epa.gov. These studies help characterize the persistence and transport of the pesticide epa.gov.
Assessing the environmental risk of pesticides also involves considering potential exposure to various animals and plants montana.eduepa.gov. This includes evaluating acute dietary risk for avian and wild mammal species, as well as acute risk to aquatic vertebrates, invertebrates, and plants montana.edu. For aquatic risk assessment, estimated environmental concentrations (EECs) in surface water are calculated using fate and transport data epa.gov.
Challenges in accurately assessing environmental risks associated with pesticides include standardizing residue levels and by-products and developing comprehensive frameworks for incorporating various exposure models into regulatory assessments mdpi.com.
Policy Implications for Sustainable Herbicide Management and Contaminant Control
The persistence of herbicides like this compound and related compounds presents significant policy challenges for sustainable weed management and contaminant control. The lasting effect of persistent herbicides can pose a threat to compost manufacturers and end-users of compost products, as these chemicals can survive the composting process and negatively affect plants grown in contaminated compost compostingcouncil.orgcompostingcouncil.org. This has led to calls for chemical manufacturers to withdraw herbicides known to persist in soil and compost and for regulatory agencies to take action to prevent further environmental and financial damage compostingcouncil.org.
Policies for sustainable herbicide management emphasize the need for efficient and proper use, including correct timing and dosage to control target weeds effectively and avoid adverse environmental effects awsjournal.org. This requires adequate farmer education on proper herbicide use and integrated weed management awsjournal.org.
Contaminant control policies aim to prevent the unintended presence of active ingredients in products at levels that could prejudice safety and efficacy or not meet regulatory requirements croplife.org. This involves measures such as documented contamination prevention risk assessments, defining acceptable contamination levels (ACLs), and segregating manufacturing units for herbicides and non-herbicides croplife.org. Policies also address the prevention of contamination in the environment, such as prohibiting the washing of equipment or disposal of waste spray mixture near water courses dws.gov.za.
The transition to herbicide-free weed management approaches is being explored as a way to improve public and ecological health by protecting pollinators, improving biodiversity, and reducing chemical exposure cambridge.gov.uk. Such transitions require careful planning, including managing public expectations and potentially increasing labor requirements for manual and mechanical weed removal cambridge.gov.uk.
Future Research Directions and Emerging Challenges
Investigation of Novel Degradation Pathways and Metabolites
Understanding how Buthiuron breaks down in the environment is a critical area for future research. While some degradation processes may be known, there is a need to investigate novel pathways and identify previously uncharacterized metabolites. Research into microbial communities in soils exposed to herbicides like Tethis compound (B33203) (a related urea (B33335) herbicide) has shown that indigenous microorganisms may possess the metabolic capacity to degrade them, contributing to soil detoxification nih.gov. Further research is required to characterize the composition and metabolic pathways of these microbial consortia nih.gov. Identifying these novel pathways and metabolites is essential for a complete understanding of this compound's environmental fate and potential persistence. Techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and High-Resolution Mass Spectrometry (HRMS) are valuable tools for the identification and analysis of metabolites creative-proteomics.comnih.govnih.gov.
Advanced Modeling for Predictive Environmental Fate and Transport
Advanced modeling techniques are increasingly important for predicting the environmental fate and transport of contaminants. For this compound, future research should focus on developing and refining models that can accurately simulate its movement and transformation in various environmental compartments, such as soil, water, and sediment. While fate and transport models are used in contaminated site investigations, their effective use requires establishing their functionality, performance characteristics, and applicability to the specific site alaska.gov. Future research could involve incorporating more complex environmental variables and biological interactions into these models to improve their predictive accuracy mdpi.com. Machine learning-based models offer an innovative approach for real-time monitoring and predicting the occurrence and fate of contaminants researchgate.net.
Development of Next-Generation Bioremediation Technologies
Given the potential for this compound persistence, the development of advanced bioremediation technologies is a significant future research direction. This involves harnessing the power of microorganisms or plants to break down or remove the compound from contaminated sites. Research into bioremediation of synthetic organic compounds highlights the potential of approaches using pure microbial cultures, mixed cultures, integrated biological treatment, and advanced phytoremediation frontiersin.org. Studies on related herbicides like Tethis compound have shown the potential of combining phytoremediation with bioaugmentation using microbial inoculants to enhance degradation researchgate.net. Next-generation bioremediation technologies may involve novel approaches such as utilizing biosurfactants produced by microorganisms to enhance the degradation of organic pollutants or employing 3D bioprinting to create tailored bioremediation apparatus researchgate.netnih.gov.
Assessment of Ecosystem-Level Impacts and Trophic Transfer Dynamics
Assessing the broader ecosystem-level impacts of this compound and its potential for trophic transfer is a crucial area for future research. This involves investigating how the compound affects non-target organisms and how it might move through the food chain. While some studies have assessed the toxicity of related herbicides to aquatic organisms researchgate.net, more research is needed specifically on this compound's effects on diverse ecosystems. Research on other herbicides has investigated trophic transfer and bioaccumulation in marine organisms nih.gov. Future studies should aim to understand the long-term and subtle effects of this compound exposure on ecosystem health and biodiversity lu.sescispace.com.
Integration of Omics Technologies in Understanding Microbial Interactions and Plant Responses
The integration of omics technologies (such as genomics, transcriptomics, proteomics, and metabolomics) holds significant promise for understanding the complex interactions between microorganisms and plants in the presence of this compound. These technologies can provide detailed insights into the molecular mechanisms of microbial degradation and plant responses to the herbicide numberanalytics.comfrontiersin.orgnih.govmdpi.com. Future research can utilize omics approaches to identify specific genes, proteins, or metabolites involved in this compound breakdown or plant tolerance frontiersin.org. This can aid in identifying microbial strains with enhanced degradation capabilities or developing plants with increased resistance, contributing to more effective bioremediation strategies nih.govnih.gov.
Q & A
Q. What are the established synthesis protocols for Buthiuron, and how can researchers validate its purity and yield?
To synthesize this compound, researchers should follow peer-reviewed protocols detailing reactant stoichiometry, solvent systems, and reaction conditions (e.g., temperature, catalysis). Purity validation requires analytical techniques such as nuclear magnetic resonance (NMR) for structural confirmation and high-performance liquid chromatography (HPLC) for quantitative analysis. Yield calculations must account for byproducts and unreacted precursors, with iterative optimization to improve efficiency. Always cross-reference synthetic procedures with recent literature to avoid outdated methods .
Q. Which analytical techniques are recommended for quantifying this compound in environmental matrices like soil or water?
Gas chromatography-mass spectrometry (GC-MS) and HPLC coupled with ultraviolet (UV) or tandem mass spectrometry (MS/MS) are widely used for quantification. Sample preparation should include extraction methods validated for recovery rates (e.g., solid-phase extraction for water matrices). Calibration curves must span environmentally relevant concentrations, and limits of detection (LODs) should be reported with statistical confidence intervals. Include internal standards to correct for matrix interference .
Q. How can researchers ensure reproducibility in this compound bioassay studies?
Standardize experimental conditions such as organism species (e.g., Daphnia magna for aquatic toxicity), exposure duration, and control groups. Document environmental parameters (pH, temperature, dissolved oxygen) and use positive/negative controls to validate assay sensitivity. Raw data should be archived with metadata (e.g., instrument settings, reagent lots) to enable replication. Peer-reviewed bioassay protocols, such as OECD guidelines, provide methodological frameworks .
Advanced Research Questions
Q. How should researchers design experiments to evaluate this compound’s soil adsorption coefficients under varying environmental conditions?
Use batch equilibrium studies with soil samples of differing organic matter content and pH. Prepare this compound solutions at concentrations spanning environmental relevance (e.g., 0.1–10 mg/L). Measure adsorption isotherms (e.g., Freundlich or Langmuir models) and validate results with triplicate trials. Statistical tools like ANOVA can assess the significance of pH or organic matter effects. Compare findings with predictive models like the Pesticide Properties Database (PPDB) to identify discrepancies .
Q. What strategies resolve contradictions in reported degradation pathways of this compound across studies?
Conduct systematic reviews to identify variables causing discrepancies (e.g., microbial communities, light exposure). Use isotopically labeled this compound in controlled degradation experiments to trace metabolite formation. Employ high-resolution mass spectrometry (HRMS) for precise metabolite identification. Cross-validate results with computational models (e.g., density functional theory for photodegradation pathways) and publish negative results to reduce publication bias .
Q. How can researchers integrate multi-omics approaches to study this compound’s long-term ecotoxicological impacts?
Combine transcriptomics (gene expression changes in model organisms), metabolomics (stress-induced metabolic shifts), and microbiome analysis (soil microbial diversity post-exposure). Use bioinformatics pipelines (e.g., KEGG pathway enrichment) to identify mechanistic pathways. Ensure temporal sampling captures acute vs. chronic effects, and validate findings with in situ field studies .
Q. What methodologies address conflicting data on this compound’s endocrine-disrupting potential in non-target organisms?
Implement tiered testing: in vitro receptor-binding assays (e.g., estrogen/androgen receptors) followed by in vivo studies measuring vitellogenin levels or histological changes. Use species-specific cell lines to account for interspecies variability. Apply benchmark dose (BMD) modeling to quantify dose-response relationships and compare outcomes with regulatory thresholds (e.g., EFSA guidelines) .
Methodological Best Practices
- Literature Review : Prioritize recent studies indexed in databases like SciFinder or PubMed, and use citation tracking tools (e.g., Web of Science) to identify seminal works. Avoid overreliance on review articles; instead, cite primary data sources .
- Data Management : Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable). Use electronic lab notebooks (ELNs) for real-time data entry and repositories like Zenodo for public archiving .
- Contradiction Analysis : Apply the FINER framework (Feasible, Interesting, Novel, Ethical, Relevant) to evaluate research gaps and design studies that resolve inconsistencies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
